2-(4-Aminophenyl)-2-methylpropane-1,3-diol

• CAS RN: 1236061-26-9
• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 2-(4-aminophenyl)-2-methylpropane-1,3-diol
• InChI: InChI=1S/C10H15NO2/c1-10(6-12,7-13)8-2-4-9(11)5-3-8/h2-5,12-13H,6-7,11H2,1H3
• InChI Key: XQCNMHFONQFNBP-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)(CO)C1=CC=C(C=C1)N

Description

2-(4-Aminophenyl)-2-methylpropane-1,3-diol is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a refluxing solution of 2-(2-bromo-4-nitrophenyl)-2-methylpropane-1,3-diol (211 mg, 0.73 mmol) in ethanol (15.5 mL) was added ammonium formate (211 mg, 3.35 mmol) followed by the addition of Pd/C (140 mg, 1.32 mmol). The reaction mixture was refluxed for an additional 10 minutes, cooled to room temperature and filtered through a plug of celite. The solvent was evaporated under reduced pressure to give 2-(4-aminophenyl)-2-methylpropane-1,3-diol (112 mg, 85%).

Synthesis routes and methods II

Procedure details

To a stirred solution of 2-methyl-2-(4-nitrophenyl)propane-1,3-diol (1.2 g, 5.68 mmol, 1.0 eq) in ethanol (30 mL) was added 10% Pd/C (300 mg) and the mixture was stirred under hydrogen gas balloon atmosphere for 5 h at RT. The reaction mixture was filtered through celite pad and filtrate concentrated under vacuum to get 2-(4-aminophenyl)-2-methylpropane-1,3-diol (1 g, 97%; TLC system: chloroform/MeOH (9:1); Rf: 0.3).